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Compound of Interest

Compound Name: Dihydrogen phosphite

Cat. No.: B1232310

An In-depth Technical Guide to Potassium Dihydrogen Phosphite
CAS Number: 13977-65-6[1][2][3][4]

This guide provides a comprehensive technical overview of potassium dihydrogen phosphite
(KH2PO:3), intended for researchers, scientists, and professionals in drug development. It
covers the compound's chemical and physical properties, its unique mechanism of action,
detailed experimental protocols for its synthesis, and its primary applications.

Chemical and Physical Properties

Potassium dihydrogen phosphite, also known as monopotassium phosphite, is an inorganic
salt of phosphorous acid.[2] It is characterized as a white, crystalline solid that is highly soluble
in water.[2][5] Unlike the more common potassium dihydrogen phosphate (KH2POa), the
phosphorus in phosphite is in the +3 oxidation state, which is key to its distinct chemical
behavior and biological activity.[2][6]

Table 1: Chemical Identifiers and Properties of Potassium Dihydrogen Phosphite
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Property Value References
CAS Number 13977-65-6 [11[2][3][4]
Molecular Formula H2KOsP (or KH2PO3) [11[7]
Molecular Weight ~120.09 g/mol [1]
Appearance White crystalline powder [1112][8]
Purity >98.0% [8]

pH (1% solution) 40-5.0 [8]

Monopotassium phosphite,
Synonyms Phosphorous acid dihydrogen [11[2]

potassium salt
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Mechanism of Action: A Dual Role in Plant Defense

Potassium dihydrogen phosphite is recognized for its dual-action mechanism, particularly in
agricultural applications where it functions as both a direct antifungal agent and an indirect
plant defense stimulator.[9] This makes it a subject of interest for understanding induced
resistance pathways, which can have broader implications in biological systems.

Direct Action: At higher concentrations, the phosphite ion exhibits direct fungistatic activity by
inhibiting the mycelial growth and spore germination of various pathogens, particularly
oomycetes like Phytophthora.[9] The mechanism is believed to involve the disruption of
phosphorus metabolism within the fungal cells, including the inhibition of key phosphorylation
reactions.[9]

Indirect Action (Plant Defense Priming): The most significant mode of action is its ability to
prime the plant's innate immune system, a phenomenon known as Systemic Acquired
Resistance (SAR).[6] Phosphite is highly mobile within the plant and can be transported
systemically through both the xylem and phloem.[7][10] This systemic presence triggers a
cascade of defense responses, effectively acting like a "vaccine" for the plant.[2][6]
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The key defense responses induced by phosphite include:

Production of Phytoalexins: Low-molecular-weight antimicrobial compounds that accumulate
at the site of infection.[6][7]

o Activation of Pathogenesis-Related (PR) Proteins: Including chitinases and glucanases,
which can degrade fungal cell walls.[6][9]

o Generation of Reactive Oxygen Species (ROS): Such as hydrogen peroxide and superoxide
anions, which are involved in defense signaling and can directly harm pathogens.[6][11]

o Cell Wall Strengthening: Through the deposition of lignin and callose, creating a physical
barrier to prevent pathogen penetration.[2][6][7]

This priming effect means that upon subsequent pathogen attack, the plant mounts a faster
and more robust defense response.[9][11]
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Dual Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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